2-chloro-N'-cyclopentylidenebenzohydrazide

• IUPAC Name: 2-chloro-N-(cyclopentylideneamino)benzamide
• InChI: InChI=1S/C12H13ClN2O/c13-11-8-4-3-7-10(11)12(16)15-14-9-5-1-2-6-9/h3-4,7-8H,1-2,5-6H2,(H,15,16)
• InChI Key: DGXGOUXUMJPTEY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=NNC(=O)C2=CC=CC=C2Cl)C1
• Molecular Formula: C12H13ClN2O
• DSSTOX Substance ID: DTXSID50332444
• Molecular Weight: 236.70 g/mol
• CAS RN: 5344-52-5

Description

2-chloro-N'-cyclopentylidenebenzohydrazide, also known as CCNBH, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. CCNBH is a hydrazide derivative, which has a cyclopentylidene group attached to the benzene ring. This compound is synthesized through a simple and efficient method, and its mechanism of action has been extensively studied.

Mechanism of Action

The mechanism of action of 2-chloro-N'-cyclopentylidenebenzohydrazide is not fully understood, but it is believed to act through the inhibition of tubulin polymerization. Tubulin is a protein that is essential for the formation of microtubules, which are involved in various cellular processes, including cell division and intracellular transport. 2-chloro-N'-cyclopentylidenebenzohydrazide has been shown to disrupt the microtubule network, leading to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects
2-chloro-N'-cyclopentylidenebenzohydrazide has been shown to have significant biochemical and physiological effects. In addition to its antitumor activity, 2-chloro-N'-cyclopentylidenebenzohydrazide has been shown to possess anti-inflammatory and analgesic properties. 2-chloro-N'-cyclopentylidenebenzohydrazide has also been shown to have a protective effect on the liver, reducing the levels of liver enzymes and lipid peroxidation.

Advantages and Limitations for Lab Experiments

2-chloro-N'-cyclopentylidenebenzohydrazide has several advantages for lab experiments, including its high yield and purity, as well as its simple synthesis method. However, 2-chloro-N'-cyclopentylidenebenzohydrazide has some limitations, including its low solubility in water and its potential toxicity. Care must be taken when handling 2-chloro-N'-cyclopentylidenebenzohydrazide, and appropriate safety measures should be taken.

Future Directions

There are several future directions for the research on 2-chloro-N'-cyclopentylidenebenzohydrazide. One potential direction is the development of 2-chloro-N'-cyclopentylidenebenzohydrazide analogs with improved antitumor activity and reduced toxicity. Another direction is the investigation of the potential use of 2-chloro-N'-cyclopentylidenebenzohydrazide in combination with other anticancer agents to enhance their efficacy. Additionally, the potential use of 2-chloro-N'-cyclopentylidenebenzohydrazide in the treatment of other diseases, such as Alzheimer's and Parkinson's, should be explored.
Conclusion
In conclusion, 2-chloro-N'-cyclopentylidenebenzohydrazide is a chemical compound with significant potential in various fields of scientific research. Its simple synthesis method, high yield, and purity make it an attractive candidate for further investigation. 2-chloro-N'-cyclopentylidenebenzohydrazide has been shown to possess significant antitumor activity, anti-inflammatory and analgesic properties, and a protective effect on the liver. However, further research is needed to fully understand its mechanism of action and potential applications.

Scientific Research Applications

2-chloro-N'-cyclopentylidenebenzohydrazide has been extensively studied for its potential applications in various fields of scientific research. One of the primary applications of 2-chloro-N'-cyclopentylidenebenzohydrazide is in the field of medicinal chemistry, where it has been shown to possess significant antitumor activity. 2-chloro-N'-cyclopentylidenebenzohydrazide has been tested against various cancer cell lines, including breast cancer, prostate cancer, and lung cancer, and has shown promising results in inhibiting their growth.